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Compound of Interest

Compound Name: Equilenin

Cat. No.: B1671562 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Equilenin is a naturally occurring steroidal estrogen isolated from the urine of pregnant mares.

[1][2] As a component of conjugated equine estrogens (CEEs), it has been utilized in hormone

replacement therapy.[2][3] This document provides a comprehensive overview of the chemical

and physical properties of Equilenin, intended to serve as a technical resource for

professionals in research and drug development.

Chemical and Physical Properties
The fundamental chemical and physical characteristics of Equilenin are summarized in the

tables below. These properties are crucial for its handling, formulation, and analysis.

Table 1: General and Physical Properties of Equilenin
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Property Value Source

CAS Registry Number 517-09-9 [4][5]

Molecular Formula C₁₈H₁₈O₂ [4][5]

Molecular Weight 266.33 g/mol [4][5]

Appearance Pale beige crystals or powder [2]

Melting Point 258-259 °C [2][4][6]

Boiling Point
Sublimes at 170-180 °C at

0.01 mm Hg
[6][7]

Optical Rotation [α]D¹⁶ +87° (in dioxane) [6]

Table 2: Solubility of Equilenin
Solvent Solubility Source

Water Sparingly soluble (~1.5 mg/L) [2]

Alcohol
Soluble (0.63 g/100 mL at

18°C, 2.5 g/100 mL at boiling)
[6]

Dioxane Soluble [8]

Acetone Soluble [8]

Ethyl Acetate Soluble [8]

Table 3: Spectroscopic Data of Equilenin
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Technique Key Data Points Source

UV-Vis (in ethanol)
λmax: 231, 270, 282, 292, 325,

340 nm
[6][9]

Infrared (IR)
Data available in NIST

Chemistry WebBook
[10]

¹H NMR
Data available in the Human

Metabolome Database

¹³C NMR
Data available from Sigma-

Aldrich
[5]

Mass Spectrometry (EI)
Data available in NIST

Chemistry WebBook
[11]

Experimental Protocols
Detailed experimental procedures are essential for the accurate determination of the physical

properties of substances like Equilenin. Below are generalized protocols for key experiments.

Determination of Melting Point (Capillary Method)
The melting point of a crystalline solid is a key indicator of its purity.[12][13]

Principle: A small, powdered sample of the substance is heated at a controlled rate, and the

temperature range over which it transitions from a solid to a liquid is observed.[14]

Procedure:

Sample Preparation: A small amount of dry, powdered Equilenin is packed into a capillary

tube to a height of about 3 mm.[12][15]

Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-

Temp or a Thiele tube filled with mineral oil.[12][15]

Heating: The sample is heated rapidly to a temperature about 10-15°C below the expected

melting point. The heating rate is then reduced to 1-2°C per minute.[12]
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Observation: The temperatures at which the first drop of liquid appears and at which the

entire sample becomes liquid are recorded as the melting point range.[12] For a pure

substance, this range is typically narrow.[12][13]

Determination of Solubility
Solubility is a fundamental property that influences a compound's absorption, distribution, and

formulation.[16]

Principle: A specified amount of solute is added to a specified amount of solvent, and the extent

to which it dissolves at a given temperature is determined.[17][18]

Procedure (Qualitative):

Sample Preparation: A small, measured amount of Equilenin (e.g., 25 mg) is placed in a test

tube.[19]

Solvent Addition: A measured volume of the solvent (e.g., 0.75 mL) is added in portions.[19]

Mixing: The test tube is vigorously shaken after each addition of solvent.[19]

Observation: The solubility is determined by visual inspection. If the solid dissolves

completely, it is considered soluble. If it does not, it is considered insoluble or sparingly

soluble.[19] This can be further tested in acidic and basic solutions to understand the

compound's properties.[20]

Signaling Pathway and Synthesis Workflow
Estrogenic Signaling Pathway
Equilenin, as an estrogen, is believed to exert its biological effects primarily through interaction

with estrogen receptors (ERs), with a noted mediation through ERβ.[3] The general mechanism

involves the binding of the estrogen to the receptor, leading to a cascade of events that

ultimately alter gene expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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